2-Benzyl-4,8-diethoxy-1,3-dimethylcyclohepta[c]pyrrol-2-ium

• Molecular Formula: C22H26NO2+
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 2-benzyl-4,8-diethoxy-1,3-dimethylcyclohepta[c]pyrrol-2-ium
• InChI: InChI=1S/C22H26NO2/c1-5-24-19-13-10-14-20(25-6-2)22-17(4)23(16(3)21(19)22)15-18-11-8-7-9-12-18/h7-14H,5-6,15H2,1-4H3/q+1
• InChI Key: UPNKQTGOHSIONW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=[N+](C(=C2C(=CC=C1)OCC)C)CC3=CC=CC=C3)C

Description

2-Benzyl-4,8-diethoxy-1,3-dimethylcyclohepta[c]pyrrol-2-ium is a heterocyclic compound that belongs to the class of cyclohepta[c]pyrroles This compound is characterized by its unique structure, which includes a seven-membered ring fused with a pyrrole ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Benzyl-4,8-diethoxy-1,3-dimethylcyclohepta[c]pyrrol-2-ium can be achieved through a multi-step process involving cyclocondensation reactions. One common method involves the cyclocondensation of 3,4-diacetylhexane-2,5-diones with aromatic aldehydes and trialkyl orthoformates under the action of a 16% perchloric acid solution in acetic anhydride . This reaction forms the cyclohepta[c]pyrrol-2-ium core structure.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully controlled to maximize the efficiency and minimize the production of by-products.

Chemical Reactions Analysis

Types of Reactions: 2-Benzyl-4,